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Compound of Interest

Compound Name: Non-2-yn-1-ol

Cat. No.: B147523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of

Non-2-yn-1-ol (CAS No. 5921-73-3), a key intermediate in various organic syntheses. This

document is intended for researchers, scientists, and professionals in drug development who

require reliable sources and a clear understanding of the purity specifications of this compound

for their experimental work.

Commercial Suppliers and Specifications
Non-2-yn-1-ol is readily available from several major chemical suppliers. The most commonly

offered purity grades are 96% and ≥97.5%. The compound is typically supplied as a clear,

colorless to pale yellow liquid. Below is a summary of the offerings from prominent vendors.
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Supplier Brand Stated Purity Assay Method
Key
Specifications

Thermo Fisher

Scientific

Thermo Scientific

Chemicals

(formerly Alfa

Aesar)

96% GC

Refractive Index:

1.4530-1.4590

@ 20°C[1]

GFS Chemicals GFS Chemicals ≥97.50% GC-FID
Water (KF):

≤0.50%[2]

CymitQuimica

Alfa Aesar By

Thermo Fisher

Scientific

96% Not Specified

Liquid, Clear

colorless to pale

yellow[3]

Purity and Impurity Profile
The primary method for determining the purity of commercially available Non-2-yn-1-ol is gas

chromatography (GC), often with flame ionization detection (GC-FID). While suppliers provide a

minimum purity level, a detailed impurity profile is typically found in the Certificate of Analysis

(CoA), which should be requested for specific lots.

Based on the available data, the main component is Non-2-yn-1-ol. Potential impurities may

include isomers, unreacted starting materials from synthesis, and solvents. The water content

is also a critical parameter for many applications, and GFS Chemicals specifies a maximum of

0.50% as determined by Karl Fischer titration.[2]

Experimental Protocols
Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol provides a general method for the qualitative and quantitative analysis of Non-2-
yn-1-ol, adapted from standard procedures for long-chain alcohols.

1. Sample Preparation:
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Prepare a stock solution of Non-2-yn-1-ol in a suitable solvent (e.g., dichloromethane or

ethyl acetate) at a concentration of 1 mg/mL.

For quantitative analysis, prepare a series of calibration standards by diluting the stock

solution.

An internal standard (e.g., 1-dodecanol) can be added to all samples and standards to

improve accuracy.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B or equivalent.

Mass Spectrometer: Agilent 5977A or equivalent.

Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar

capillary column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 250°C.

Injection Volume: 1 µL (splitless mode).

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C.

Hold: 5 minutes at 280°C.

MS Source Temperature: 230°C.

MS Quadrupole Temperature: 150°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-400.
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3. Data Analysis:

Identify the peak corresponding to Non-2-yn-1-ol based on its retention time and mass

spectrum.

The mass spectrum should exhibit a molecular ion peak (M+) at m/z 140.22 and

characteristic fragment ions.

Quantify the purity by comparing the peak area of Non-2-yn-1-ol to the total peak area of all

components in the chromatogram (area percent). For more accurate quantification, use the

calibration curve generated from the standards.

Sample Preparation GC-MS Analysis Data Processing

Prepare 1 mg/mL Stock Solution Create Calibration Standards Add Internal Standard Inject 1 µL into GC-MSPrepared Sample Separation on HP-5ms Column Detection by MS (EI, 40-400 m/z) Identify Peak by Retention Time & Mass SpectrumRaw Data Quantify Purity (Area % or Calibration Curve)

Click to download full resolution via product page

GC-MS Analysis Workflow for Non-2-yn-1-ol

Purification by Column Chromatography
For applications requiring higher purity than commercially available, Non-2-yn-1-ol can be

further purified by silica gel column chromatography.

1. Materials:

Silica gel (230-400 mesh).

Solvents: Hexanes, Ethyl Acetate (reagent grade).

Glass chromatography column.

Collection tubes.

Thin Layer Chromatography (TLC) plates (silica gel).
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2. Procedure:

Slurry Preparation: Prepare a slurry of silica gel in hexanes.

Column Packing: Pack the chromatography column with the silica gel slurry, ensuring no air

bubbles are trapped. Add a thin layer of sand on top of the silica bed.

Sample Loading: Dissolve the crude Non-2-yn-1-ol in a minimal amount of the eluent (e.g.,

5% ethyl acetate in hexanes). Carefully load the sample onto the top of the silica gel bed.

Elution: Begin elution with a non-polar solvent system (e.g., 5% ethyl acetate in hexanes).

Gradually increase the polarity of the eluent (e.g., to 10-20% ethyl acetate in hexanes) to

elute the Non-2-yn-1-ol.

Fraction Collection: Collect fractions in test tubes.

Monitoring: Monitor the separation by TLC. Spot the collected fractions on a TLC plate and

develop it in an appropriate solvent system. Visualize the spots using a suitable stain (e.g.,

potassium permanganate).

Product Isolation: Combine the fractions containing the pure Non-2-yn-1-ol and remove the

solvent under reduced pressure using a rotary evaporator.
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Purification Workflow for Non-2-yn-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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